Cas no 1805645-31-1 (3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid)

3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid is a versatile benzoic acid derivative featuring a chloromethyl group, a cyano substituent, and a difluoromethyl moiety. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of reactive functional groups, such as the chloromethyl and cyano groups, allows for further derivatization, enabling the construction of complex molecular frameworks. The difluoromethyl group enhances metabolic stability and lipophilicity, which is advantageous in drug design. This compound is suitable for use in cross-coupling reactions, nucleophilic substitutions, and other transformations, offering synthetic flexibility for researchers in medicinal and materials chemistry.
3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid structure
1805645-31-1 structure
Product Name:3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid
CAS No:1805645-31-1
MF:C10H6ClF2NO2
MW:245.609948635101
CID:4981389
Update Time:2025-09-26

3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid
    • Inchi: 1S/C10H6ClF2NO2/c11-3-5-1-2-6(9(12)13)8(10(15)16)7(5)4-14/h1-2,9H,3H2,(H,15,16)
    • InChI Key: VUWJOMPVOWRFIK-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(C(F)F)=C(C(=O)O)C=1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 315
  • XLogP3: 2.2
  • Topological Polar Surface Area: 61.1

3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013011134-1g
3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid
1805645-31-1 97%
1g
1,519.80 USD 2021-06-25

Additional information on 3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid

3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic Acid: A Comprehensive Overview

The compound 3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid (CAS No. 1805645-31-1) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of benzoic acids, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule features a benzoic acid backbone with three distinct substituents: a chloromethyl group at position 3, a cyano group at position 2, and a difluoromethyl group at position 6. These substituents confer the compound with distinctive chemical properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The presence of the cyano group and the difluoromethyl group enhances the compound's reactivity, enabling it to undergo various chemical transformations that are essential for drug synthesis. Moreover, the chloromethyl group provides additional functional diversity, allowing for the creation of derivatives with improved pharmacokinetic properties.

In terms of physical properties, 3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. This makes it suitable for use in high-temperature applications, such as in the synthesis of thermally stable polymers. Additionally, the compound's solubility in organic solvents has been studied extensively, revealing its potential as an intermediate in organic synthesis reactions.

The synthesis of 3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid involves a multi-step process that combines nucleophilic substitution and electrophilic aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale industrial applications.

One of the most promising areas of research involving 3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid is its application in material science. Scientists have investigated its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and high-performance composites. The compound's ability to form strong hydrogen bonds makes it an ideal candidate for creating materials with tailored mechanical and thermal properties.

Furthermore, recent studies have explored the environmental impact of 3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid. Researchers have assessed its biodegradability and toxicity under various conditions, providing valuable insights into its safety profile. These findings are crucial for ensuring that the compound can be used responsibly in industrial settings without posing risks to human health or ecosystems.

In conclusion, 3-Chloromethyl-2-cyano-6-(difluoromethyl)benzoic acid (CAS No. 1805645-31-1) is a versatile compound with significant potential across multiple fields. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.

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